Cas no 74879-22-4 (1,3-Benzodioxole, 5-bromo-6-(dimethoxymethyl)-)

• Product Name: 1,3-Benzodioxole, 5-bromo-6-(dimethoxymethyl)-
• CAS No: 74879-22-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 540363
• PubChem ID: 11054906
• Update Time: 2025-04-19

1,3-Benzodioxole, 5-bromo-6-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-bromo-6-(dimethoxymethyl)-
• 5-bromo-6-(dimethoxymethyl)-1,3-benzodioxole
• SCHEMBL9860607
• WQUCNWOIPGCTCL-UHFFFAOYSA-N
• DTXSID20453574
• 2-Bromo-4,5-methylenedioxybenzaldehyde dimethylacetal
• 2-Bromo-4,5-methylenedioxybenzaldehyde dimethyl-acetal
• 74879-22-4

• Inchi： 1S/C10H11BrO4/c1-12-10(13-2)6-3-8-9(4-7(6)11)15-5-14-8/h3-4,10H,5H2,1-2H3
• InChI Key： WQUCNWOIPGCTCL-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(OC)OC)OCO2

Computed Properties

• Exact Mass: 273.98403
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92